3-METHYLSTYRENE

• CAS No.: 100-80-1
• Product Name: 3-METHYLSTYRENE
• Molecular Formula: CH3C6H4CH=CH2; C9H10; C9H10
• Molecular Weight: 118.18 g/mol
• IUPAC Name: 1-ethenyl-3-methylbenzene
• Standard InChI: InChI=1S/C9H10/c1-3-9-6-4-5-8(2)7-9/h3-7H,1H2,2H3
• Standard InChIKey: JZHGRUMIRATHIU-UHFFFAOYSA-N
• Impurities: Contains the following stabilizer(s): 3,5-Di-tert-butylpyrocatechol (0.1 %)
• SMILES: CC1=CC(=CC=C1)C=C
• Canonical SMILES: CC1=CC(=CC=C1)C=C
• Boiling Point: 164.0 °C; 170 °C; 172 °C
• Colorform: Liquid
• Density: 0.9076 g/cu cm at 25 °C; Relative density (water = 1): 0.91
• Flash Point: 60 °C
• Melting Point: -86.3 °C
• Physical Description: COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Shelf Life: Stable under recommended storage conditions. Contains the following stabilizer(s): 3,5-Di-tert-butylpyrocatechol (0.1 %)
• Solubility: 7.53e-04 M; In water, 89.0 mg/L at 25 °C; Insoluble in water; Soluble in ethanol, ether, benzene
• Synonyms: 1-ethenyl-3-methylbenzene; 3-ethenylmethylbenzene; 3-vinyltoluene
• Vapor Density: Relative vapor density (air = 1): 4.1
• Vapor Pressure: 1.70 mmHg; 1.70 mm Hg at 25 °C
• PubChem Compound: 7529
• Last Modified: Nov 11 2021